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Compound of Interest

Compound Name: 3,5-Difluorobenzyl alcohol

Cat. No.: B1332098

This guide provides critical safety and logistical information for the handling and disposal of
3,5-Difluorobenzyl alcohol, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is essential for ensuring laboratory safety and
operational integrity.

Chemical Identifier:

Name: 3,5-Difluorobenzyl alcohol

CAS Number: 79538-20-8[1][2]

Molecular Formula: C7HeF20[1]

Molecular Weight: 144.12 g/mol [1][3]

Hazard Summary: 3,5-Difluorobenzyl alcohol is classified as a hazardous substance. It is
known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[3][4][5]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is necessary to minimize exposure and
ensure safety when handling 3,5-Difluorobenzyl alcohol. The following table summarizes the
required PPE.
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Protection Type

Required Equipment

Specifications & Remarks

Eye/Face Protection

Safety goggles with side-
shields or a full-face shield.

Must be worn if there is a
potential for splashes, mists, or
aerosols. An emergency
eyewash station should be
readily accessible.[4][5][6]

Hand Protection

Chemical-resistant gloves.

Nitrile, neoprene, or rubber
gloves are recommended.[7]
For prolonged or repeated
contact, consider double
gloving. Gloves should be
inspected before use and

changed frequently.[6][7]

Skin and Body Protection

Laboratory coat, work uniform,

or impervious clothing.

A flame-resistant lab coat is
recommended.[8] Additional
protective garments such as
aprons or sleevelets should be
used based on the nature of
the task to prevent skin

contact.[6]

Respiratory Protection

Use in a well-ventilated area.

General and local exhaust
ventilation, such as a fume
hood, is recommended to keep
vapor levels low.[8][9][10] If
ventilation is inadequate or
there's a risk of inhalation, a
NIOSH/MSHA-approved

respirator should be used.[6]

Operational Plan

Handling:

o Always review the Safety Data Sheet (SDS) before using the chemical.[9]
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Work in a well-ventilated area, preferably within a chemical fume hood.[8][9]

Avoid contact with skin, eyes, and clothing.[5][11] Do not breathe mist, vapors, or spray.[4][5]
Use designated tools for transferring chemicals to avoid contamination.[9]

Keep containers tightly closed when not in use.[5][8]

Wash hands thoroughly after handling, even if gloves were worn.[4][9]

Do not eat, drink, or smoke in the laboratory.[6]

Storage:

Store in a cool, dry, and well-ventilated place, away from sources of ignition.[5][8][12]
Keep containers tightly closed to prevent evaporation or leaks.[5][9]
Store locked up.[4][5]

Segregate from incompatible materials such as strong oxidizing agents.[5][12]

Spill and Emergency Response:

In case of a spill, alert nearby personnel and evacuate the area if necessary.[9]

For small spills, absorb with an inert, non-combustible material like sand or earth.[6]

For large spills, dike the area to prevent spreading.[6]

Wear appropriate PPE during cleanup.[6]

Collect the absorbed material and place it in a suitable, closed container for disposal.[5][13]

In case of contact with eyes, rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.[4][5] If eye irritation persists, get medical
advice/attention.[5]
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e If on skin, wash with plenty of soap and water.[5] If skin irritation occurs, get medical
advice/attention.[5]

« If inhaled, remove the person to fresh air and keep comfortable for breathing.[4][5]

Disposal Plan

» Dispose of contents and containers in accordance with local, regional, and national
regulations.[4][11]

o Waste material should be treated as hazardous waste.
e Do not allow the substance to enter drains or watercourses.[6]

e Entrust disposal to a licensed waste disposal company.[11]

Experimental Workflow
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Caption: Workflow for Safe Handling of 3,5-Difluorobenzyl Alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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